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Compound of Interest

Compound Name: Methylsilatrane

Cat. No.: B1583748

For researchers, scientists, and drug development professionals, ensuring a safe laboratory
environment is paramount. This guide provides essential, immediate safety and logistical
information for handling Methylsilatrane, a solid organosilane compound. Adherence to these
procedural steps is critical for minimizing risk and ensuring operational integrity.

Essential Safety and Hazard Data

Methylsilatrane is a white, solid powder that poses specific health risks. It is classified as a
substance that causes skin irritation, serious eye irritation, and may cause respiratory irritation.
[1] Understanding its toxicological and physical properties is the first step toward safe handling.

Table 1: Toxicological Data for Methylsilatrane

- Route of ]
Toxicity Measure o ] Test Animal Value
Administration
LD50 Oral Mouse 1800 mg/kg[1][2]
LD50 Intraperitoneal Rat 5000 mg/kg[1][2]

| LD50 | Intraperitoneal | Mouse | 840 mg/kg[3][4] |

Table 2: Physical and Chemical Properties
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Property Value

Physical State Solid, White Powder[1][3]
Melting Point 152°C[4][5]

Boiling Point 174°C[4]

Flash Point >152°CJ6]

Water Solubility Insoluble (<1 mg/mL)[3][6][7]
Chemical Family ORGANOSILANE[1]

| Incompatibilities | Oxidizing agents[1][3][4] |

Operational Plan: Personal Protective Equipment
(PPE) and Handling

A multi-layered approach to safety, combining engineering controls and appropriate PPE, is
mandatory when working with Methylsilatrane.

Engineering Controls

» Ventilation: Always handle Methylsilatrane in a well-ventilated area.[1] A local exhaust
system, such as a chemical fume hood, is required to minimize dust inhalation.[1]

o Safety Stations: Emergency eye wash fountains and safety showers must be immediately
accessible in any area where Methylsilatrane is handled.[1]

Required Personal Protective Equipment (PPE)

o Eye and Face Protection: Chemical goggles are mandatory to prevent eye contact.[1]
Standard safety glasses are insufficient. Contact lenses should not be worn when handling
this chemical.[1]

o Hand Protection: Use neoprene or nitrile rubber gloves for adequate skin protection.[1]
Inspect gloves for any signs of degradation or puncture before use.
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o Body Protection: Wear a suitable lab coat or other protective clothing to prevent skin contact.

[1]

» Respiratory Protection: If there is a risk of dust inhalation, respiratory protection equipment is
recommended.[1] This is especially critical when weighing or transferring the powder.

Below is a workflow diagram outlining the essential steps for safely handling Methylsilatrane
from preparation through disposal.
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1. Preparation Phase

Verify availability of
engineering controls
(fume hood, safety shower)

'

Don appropriate PPE:
- Chemical Goggles
- Nitrile/Neoprene Gloves
- Lab Coat

'

Prepare work area
and necessary equipment

Proceed to handling

2. Handlglg Phase

Carefully weigh and handle
Methylsilatrane inside
a fume hood to avoid dust

'

Keep container tightly closed
when not in use

Avoid contact with
oxidizing agents

Experiment complete

3. Post-Handl'?g & Disposal
Decontaminate work surfaces
with soap and water

'

Dispose of waste in a
sealed, labeled container

'

Wash hands thoroughly
after removing gloves

Evacuate and secure area

Dampen solid material
with water to prevent dust

Sweep dampened material
into a suitable container

Wash spill area with
soap and water

Click to download full resolution via product page

Fig 1. Safe Handling Workflow for Methylsilatrane
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Procedural Step-by-Step Guidance
Storage Plan

» Store Methylsilatrane in a cool, dry, and well-ventilated area, away from heat, sparks, and
open flames.[1]

» Keep the container tightly closed and stored in a locked cabinet or area to restrict
unauthorized access.[1]

e Ensure it is stored separately from incompatible materials, particularly oxidizing agents.[1]

Spill Response Protocol

In the event of a spill, immediate and correct action is crucial to prevent exposure and
contamination.

e Evacuate and Secure: Immediately alert others and evacuate the immediate area.

e Assess and Select PPE: Ensure you are wearing the appropriate PPE as described above
before addressing the spill.

e Contain and Clean:

[¢]

Do not sweep the dry powder, as this will create airborne dust.

[¢]

Carefully dampen the spilled solid material with a light water spray.[6][7]

[e]

Once dampened, sweep or shovel the material into a suitable, labeled container for
disposal.[1][6][7]

[e]

Use absorbent paper dampened with water to clean up any remaining residue.[6][7]
o Decontaminate: Wash the contaminated surface thoroughly with soap and water.[6][7]

e Dispose: Seal all contaminated materials (absorbent paper, gloves, etc.) in a vapor-tight
plastic bag for proper disposal as hazardous waste.[6][7]

Disposal Plan
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o Chemical Waste: Unused Methylsilatrane and spill cleanup materials should be treated as
hazardous waste. Disposal via incineration in a licensed facility is a recommended method.
[1] Do not dispose of this chemical into the sewer system.[1] All disposal must be conducted
in accordance with local, state, and federal regulations.[1]

o Empty Containers: Before disposal, empty containers must be managed properly. The first
rinse of the container should be collected and disposed of as hazardous chemical waste.[8]
After thorough rinsing and drying, deface the label and dispose of the container according to
your institution's guidelines.[9]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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